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Cat. No.: B1265722 Get Quote

Abstract: This document provides a comprehensive guide to the safe handling, storage, and

disposal of allyl chloroacetate (CAS No. 2916-14-5) for researchers, scientists, and

professionals in drug development. The protocols herein are designed to mitigate risks by

explaining the causality behind each procedural step, ensuring a self-validating system of

safety and compliance.

Introduction: Understanding the Reagent
Allyl chloroacetate is a versatile reagent in organic synthesis, valued for its dual functionality.

The allyl group can participate in various reactions, including palladium-catalyzed couplings,

while the chloroacetate moiety serves as a potent alkylating agent. However, these very

properties render it a hazardous substance requiring meticulous handling. This guide is

predicated on the principle that a thorough understanding of a chemical's properties is the

foundation of its safe use.

Allyl chloroacetate is classified as a combustible liquid that is harmful if swallowed, inhaled, or

absorbed through the skin.[1][2] It is a severe irritant to the skin, eyes, and respiratory system

and is also a lachrymator, meaning it can cause tearing.[2] The toxicological properties have

not been fully investigated, which necessitates a conservative approach to safety.[1][2]
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A thorough risk assessment must be conducted before any procedure involving allyl
chloroacetate. This involves identifying the hazards and evaluating the risks associated with

the planned experiment, including the quantities being used and the specific experimental

conditions.

2.1. Physicochemical and Toxicological Data

The following table summarizes key data for allyl chloroacetate. Understanding these

properties is critical for anticipating its behavior and implementing appropriate safety measures.

Property Value Source

Chemical Formula C₅H₇ClO₂ [3]

Molecular Weight 134.56 g/mol [3][4]

Appearance Light yellow liquid [2]

Odor Pungent, unpleasant [5]

Boiling Point 164 °C (at 265 mmHg) [4]

Density 1.159 g/cm³ [1]

Flash Point Combustible liquid [1][2][6]

Solubility Insoluble in water [5]

Hazards

Harmful (oral, dermal,

inhalation), Skin/Eye Irritant,

Respiratory Irritant,

Lachrymator

[1][2]

2.2. GHS Hazard Statements

H227: Combustible liquid.[2]

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[2]

H315: Causes skin irritation.[1][2][6]
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H319: Causes serious eye irritation.[1][2][6]

H335: May cause respiratory irritation.[2][7]

Engineering Controls and Personal Protective
Equipment (PPE)
The primary method for controlling exposure to hazardous chemicals is through engineering

controls. PPE should be considered the last line of defense.

3.1. Engineering Controls: The Primary Barrier

All work with allyl chloroacetate must be conducted in a properly functioning chemical fume

hood.[8] The fume hood provides critical ventilation to prevent the accumulation of harmful

vapors in the laboratory workspace.[1][2] An eyewash station and safety shower must be

readily accessible and tested regularly.[1][2][6]

3.2. Personal Protective Equipment (PPE): A Necessary Redundancy

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure. The

following table provides guidance on appropriate PPE.
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Protection Type Specification Rationale and Source

Hand Protection

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Provides a barrier against skin

contact.[6][7] Proper removal

technique is essential to avoid

contaminating hands.[7]

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors.[6][7] Standard safety

glasses are insufficient.

Skin and Body Flame-resistant lab coat.

Protects against splashes and

prevents contamination of

personal clothing.[6]

Respiratory

Use a NIOSH/MSHA-approved

respirator if engineering

controls are insufficient or

during emergency situations.

Protects against inhalation of

harmful vapors.[1]

Below is a diagram illustrating the hierarchy of controls when working with allyl chloroacetate.

Hierarchy of controls for handling allyl chloroacetate.

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(Fume Hood, Eyewash)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, etc.)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=C0090&langSelector=en&selectedCountry=KR
https://www.cdhfinechemical.com/images/product/msds/37_2063485207_AllylChloride-CASNO-107-05-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2063485207_AllylChloride-CASNO-107-05-1-MSDS.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=C0090&langSelector=en&selectedCountry=KR
https://www.cdhfinechemical.com/images/product/msds/37_2063485207_AllylChloride-CASNO-107-05-1-MSDS.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=C0090&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AAL1153106&productDescription=ALLYL+CHLOROACETATE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1265722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Hierarchy of controls for handling allyl chloroacetate.

Protocols for Safe Handling and Use
Adherence to a strict protocol is non-negotiable when handling allyl chloroacetate.

4.1. Preparation and Dispensing

Pre-use Inspection: Before handling, visually inspect the container for any signs of damage

or leakage.

Don PPE: Put on all required PPE as outlined in Section 3.2.

Work Area Setup: Ensure the work area within the fume hood is clean and uncluttered. Have

spill cleanup materials readily available.

Dispensing: Open the container slowly to release any potential pressure buildup. Use spark-

proof tools and equipment.[1] Dispense the required amount carefully, avoiding splashes.

Container Sealing: After dispensing, tightly reseal the container.[1][6][7]

Post-Handling Hygiene: After handling, wash hands and forearms thoroughly with soap and

water, even if gloves were worn.[6][7]

4.2. Experimental Procedures

Temperature Control: Be mindful of the reaction temperature. Allyl chloroacetate is

combustible and may decompose at elevated temperatures, potentially releasing toxic fumes

like hydrogen chloride gas.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, amines, and

certain metals like iron, aluminum, magnesium, and zinc, as this may lead to vigorous

reactions.[1][5]

Pressure Buildup: In sealed reaction vessels, be aware of the potential for pressure buildup,

especially if gas evolution is possible.
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Storage Procedures
Proper storage is crucial to maintain the stability of allyl chloroacetate and prevent accidents.

5.1. Storage Conditions

Location: Store in a cool, dry, and well-ventilated area designated for flammable or

combustible liquids.[1][2][6][7]

Container: Keep the container tightly closed and upright to prevent leakage.[1][2][6][7]

Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.

[1][2][6]

Segregation: Store separately from incompatible materials, particularly strong oxidizing

agents.[1]

The following diagram outlines the key considerations for the safe storage of allyl
chloroacetate.

Key considerations for safe storage.

Storage Conditions Avoid

Allyl Chloroacetate Storage

Cool, Dry Place Well-Ventilated Area Tightly Closed Container Heat/Ignition Sources Incompatible Materials
(e.g., Oxidizers)

Click to download full resolution via product page

Key considerations for safe storage.

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

6.1. Spills and Leaks
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Evacuate: Immediately evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Contain: For small spills, absorb the liquid with an inert material such as sand, vermiculite, or

a universal absorbent.[2] Do not use combustible materials like paper towels.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[1][2][7]

Decontaminate: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate safety personnel.

6.2. First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[2][9] Seek immediate

medical attention.[2][9]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-30

minutes, occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if

present and easy to do.[6][9] Seek immediate medical attention.[2][6][9]

Ingestion: Do NOT induce vomiting.[2][7] Rinse the mouth with water and seek immediate

medical attention.[2][7]

Waste Disposal
Allyl chloroacetate and any materials contaminated with it must be disposed of as hazardous

waste.

7.1. Protocol for Disposal
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Containerization: Collect waste in a designated, properly labeled, and sealed container.[6]

Do not mix with other waste streams unless compatibility is confirmed.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Allyl Chloroacetate."

Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[1][2][6]

Conclusion
Allyl chloroacetate is a valuable synthetic tool, but its hazardous properties demand respect

and careful management. By integrating the principles and protocols outlined in this guide—

from understanding the inherent risks to implementing robust engineering controls, consistent

use of PPE, and adherence to strict handling and emergency procedures—researchers can

mitigate the risks and ensure a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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